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Compound of Interest

Compound Name:
2-(4-Amino-3-nitrophenyl)acetic

acid

Cat. No.: B053026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the chemical identifiers, properties, and available technical data

for "2-(4-Amino-3-nitrophenyl)acetic acid." Extensive database searches indicate that this

specific isomeric configuration is not widely documented or commercially available, lacking a

dedicated CAS number and substantial experimental data in public domains. However, several

structural isomers are well-characterized and play significant roles in chemical synthesis and

research. This guide provides a detailed overview of the available information for these closely

related compounds, offering valuable context for researchers in drug development and organic

synthesis.

Identification of 2-(4-Amino-3-nitrophenyl)acetic
Acid and Its Isomers
A thorough search for "2-(4-Amino-3-nitrophenyl)acetic acid" did not yield a specific CAS

number or a comprehensive dataset for this exact molecule. This suggests that it is a rare or

novel compound. In contrast, several positional isomers are well-documented. The following

table summarizes the key identifiers for these related compounds.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2-(3-Amino-4-

nitrophenyl)acetic acid
1261438-26-9 C₈H₈N₂O₄ 196.16

2-(4-Amino-2-

nitrophenyl)acetic acid
116435-81-5 C₈H₈N₂O₄ 196.16

2-Amino-2-(4-

nitrophenyl)acetic acid
5407-25-0 C₈H₈N₂O₄ 196.16

Physicochemical Properties of Isomeric
Compounds
The properties of these isomers are crucial for understanding their potential applications and

for designing synthetic and analytical protocols.

Property
2-(3-Amino-4-
nitrophenyl)acetic
acid

2-(4-Amino-2-
nitrophenyl)acetic
acid

2-Amino-2-(4-
nitrophenyl)acetic
acid

IUPAC Name
2-(3-amino-4-

nitrophenyl)acetic acid

2-(4-amino-2-

nitrophenyl)acetic acid

2-amino-2-(4-

nitrophenyl)acetic acid

Synonyms - -
Amino-(4-nitro-

phenyl)-acetic acid

InChI

InChI=1S/C8H8N2O4/

c9-6-4-5(1-3-

10(12)13)2-

7(6)8(11)12/h1-

4H,9H2,(H,11,12)

InChI=1S/C8H8N2O4/

c9-7-5(1-3-

10(12)13)2-4-

6(7)8(11)12/h1-

4H,9H2,(H,11,12)

InChI=1S/C8H8N2O4/

c9-7(8(11)12)5-1-3-

6(4-2-5)10(13)14/h1-

4,7H,9H2,(H,11,12)

SMILES

C1=C(C=C(C(=C1)N)-

-INVALID-LINK--

[O-])CC(=O)O

C1=C(C=C(C(=C1)CC

(=O)O)N)--INVALID-

LINK--[O-]

C1=CC(=CC=C1C(C(

=O)O)N)--INVALID-

LINK--[O-]
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Logical Relationship of Isomers
The structural differences between these isomers are illustrated in the following diagram, which

highlights the varied substitution patterns on the phenyl ring.

Phenylacetic Acid Core

Isomeric Forms

C₆H₅CH₂COOH

2-(4-Amino-3-nitrophenyl)acetic acid
(Target Compound - Undocumented)

Substitution

2-(3-Amino-4-nitrophenyl)acetic acid
(CAS: 1261438-26-9)Substitution

2-(4-Amino-2-nitrophenyl)acetic acid
(CAS: 116435-81-5)

Substitution

2-Amino-2-(4-nitrophenyl)acetic acid
(CAS: 5407-25-0)

Substitution

Click to download full resolution via product page

Caption: Relationship between the core phenylacetic acid structure and its substituted isomers.

Experimental Protocols and Applications
Due to the lack of specific data for "2-(4-Amino-3-nitrophenyl)acetic acid," this section

focuses on a documented synthetic protocol for a related compound, "2-(3-amino-4-

nitrophenyl)acetic acid," which serves as a key intermediate in the synthesis of various

pharmaceutical compounds.[1]

Synthesis of 2-(3-amino-4-nitrophenyl)acetic acid (Illustrative)

A common synthetic route involves the nitration of a protected aminophenylacetic acid

derivative, followed by selective reduction or functional group manipulation. The workflow for

such a synthesis is conceptualized below.
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Starting Material
(e.g., Phenylacetic Acid Derivative)

Protection of Functional Groups

Nitration

Selective Reduction / Modification

Deprotection

Final Product
(e.g., 2-(3-amino-4-nitrophenyl)acetic acid)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of aminonitrophenylacetic acid isomers.

Applications of Related Isomers:

Pharmaceutical Intermediates: These compounds are valuable building blocks in the

synthesis of anti-inflammatory and analgesic medications.[1]

Dyes and Pigments: The presence of both amino and nitro functional groups makes them

useful in the development of dyes and pigments.[1]

Research Chemicals: They are utilized in research to explore new organic synthesis

pathways and to study the chemical reactions of aromatic compounds.[1]
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Conclusion
While "2-(4-Amino-3-nitrophenyl)acetic acid" remains an elusive compound in widely

accessible chemical literature and databases, its isomers are of considerable interest in

medicinal chemistry and materials science. Researchers seeking to work with this specific

isomer may need to undertake de novo synthesis and characterization. The information

provided on the related, well-documented isomers can serve as a valuable starting point for

such endeavors, offering insights into potential synthetic strategies and physicochemical

properties. It is recommended that any future work on the title compound begins with an

unambiguous confirmation of its structure and purity through modern analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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